Cas no 1193387-98-2 (6-nitro-3,4-dihydro-2H-1,4-benzothiazine)

• Product Name: 6-nitro-3,4-dihydro-2H-1,4-benzothiazine
• CAS No: 1193387-98-2
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD12912765
• CID: 2602151
• PubChem ID: 45791601
• Update Time: 2025-05-20

6-nitro-3,4-dihydro-2H-1,4-benzothiazine Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3,4-dihydro-2H-benzo[b][1,4]thiazine
• 6-nitro-3,4-dihydro-2H-1,4-benzothiazine
• VZTWUNMNDBPKKX-UHFFFAOYSA-N
• NE61698
• FCH1119712
• 2H-1,4-Benzothiazine, 3,4-dihydro-6-nitro-
• Z752370742
• AKOS025404305
• SCHEMBL499310
• MFCD12912765
• 1193387-98-2
• CS-0100704
• EN300-45527
• AB01003796-01
• Z558505134

• MDL： MFCD12912765
• Inchi： 1S/C8H8N2O2S/c11-10(12)6-1-2-8-7(5-6)9-3-4-13-8/h1-2,5,9H,3-4H2
• InChI Key： VZTWUNMNDBPKKX-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2NCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.03064868g/mol
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-nitro-3,4-dihydro-2H-1,4-benzothiazine

Research Brief on 6-nitro-3,4-dihydro-2H-1,4-benzothiazine (CAS: 1193387-98-2): Recent Advances and Applications

The compound 6-nitro-3,4-dihydro-2H-1,4-benzothiazine (CAS: 1193387-98-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzothiazine core and nitro functional group, has shown promising potential in various therapeutic applications, including antimicrobial, anti-inflammatory, and neuroprotective activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involves the synthesis and structural modification of 6-nitro-3,4-dihydro-2H-1,4-benzothiazine to enhance its bioactivity and pharmacokinetic profile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that subtle modifications to the nitro group and the benzothiazine ring can significantly alter the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and bacterial DNA gyrase. These findings open new avenues for the development of more potent and selective derivatives.

In addition to its synthetic versatility, 6-nitro-3,4-dihydro-2H-1,4-benzothiazine has been investigated for its role in combating antibiotic-resistant pathogens. A recent in vitro study highlighted its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways positions it as a potential candidate for next-generation antimicrobial agents.

Another groundbreaking study, published in Neuropharmacology, explored the neuroprotective effects of 6-nitro-3,4-dihydro-2H-1,4-benzothiazine in models of neurodegenerative diseases. The compound exhibited significant antioxidant properties and reduced neuronal apoptosis by modulating the Nrf2/ARE signaling pathway. These results suggest its potential utility in treating conditions such as Alzheimer's and Parkinson's diseases, although further in vivo studies are warranted.

Despite these advancements, challenges remain in the clinical translation of 6-nitro-3,4-dihydro-2H-1,4-benzothiazine. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academia and industry are essential to accelerate the development of this compound into viable therapeutics.

In conclusion, 6-nitro-3,4-dihydro-2H-1,4-benzothiazine (CAS: 1193387-98-2) represents a versatile scaffold with broad therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic optimization, and diverse applications, paving the way for future drug discovery efforts. Continued research and innovation will be critical to unlocking its full potential in addressing unmet medical needs.